molecular formula C8H15NO2 B8667709 N,N-diethyl-2-oxo butyramide CAS No. 69016-02-0

N,N-diethyl-2-oxo butyramide

Cat. No.: B8667709
CAS No.: 69016-02-0
M. Wt: 157.21 g/mol
InChI Key: JKJMVMKRTBCHAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N-diethyl-2-oxo butyramide is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

69016-02-0

Molecular Formula

C8H15NO2

Molecular Weight

157.21 g/mol

IUPAC Name

N,N-diethyl-2-oxobutanamide

InChI

InChI=1S/C8H15NO2/c1-4-7(10)8(11)9(5-2)6-3/h4-6H2,1-3H3

InChI Key

JKJMVMKRTBCHAL-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C(=O)N(CC)CC

Origin of Product

United States

Synthesis routes and methods

Procedure details

mL ethyl magnesium bromide solution (191.8 mmol, 1.10 eq) were diluted with 182.6 mL diethylether. The solution was cooled to −15° C. and a solution of 30.20 g of compound (8) as obtained from example 1 (174.4 mmol) in 60.4 mL diethylether was added dropwise. The resulting viscous suspension was stirred for additional 75 min at −15° C. Subsequently, the reaction was quenched by addition of 14.96 mL acetic acid (261.6 mmol, 1.5 eq). Then, 35 mL water were added to dissolve all salts and the cooling bath was removed. After 15 min, the mixture was washed twice with 200 mL, pH-7-buffer and the organic phase was dried over 20 g sodium sulfate and was filtered. The filter cake was washed with 40 mL diethylether. After evaporation of solvent in a rotary evaporator (40° C./10 mbar), the crude product (26.33 g, 96% by weight) was obtained as a yellow liquid. Purification was achieved using a high vacuum distillation (bp 86° C. at 2.5 mbar) furnishing the title compound (18.66 g, 118.7 mmol, 68% by weight) as colorless liquid.
Quantity
191.8 mmol
Type
reactant
Reaction Step One
Quantity
182.6 mL
Type
solvent
Reaction Step One
Quantity
30.2 g
Type
reactant
Reaction Step Two
[Compound]
Name
example 1
Quantity
174.4 mmol
Type
reactant
Reaction Step Three
Quantity
14.96 mL
Type
reactant
Reaction Step Four
Name
Quantity
35 mL
Type
reactant
Reaction Step Five
Quantity
60.4 mL
Type
solvent
Reaction Step Six

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